Cas no 1932073-79-4 (rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo2.2.1hept-5-en-2-ylcarbamate)

• Product Name: rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo2.2.1hept-5-en-2-ylcarbamate
• CAS No: 1932073-79-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5637651
• PubChem ID: 130851905
• Update Time: 2025-05-24

rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo2.2.1hept-5-en-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1932073-79-4
• EN300-27783078
• rac-tert-butyl N-[(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]carbamate
• rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo2.2.1hept-5-en-2-ylcarbamate

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-11-9-5-4-8(6-9)10(11)7-15/h4-5,8-11,15H,6-7H2,1-3H3,(H,14,16)/t8-,9+,10+,11-/m0/s1
• InChI Key： YCWNZYYKQUCKQL-ZDCRXTMVSA-N
• SMILES： OC[C@H]1[C@H]([C@@H]2C=C[C@H]1C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo2.2.1hept-5-en-2-ylcarbamate

Comprehensive Analysis of rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS No. 1932073-79-4)

The compound rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-ylcarbamate (CAS No. 1932073-79-4) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique bicyclic structure, featuring a hydroxymethyl group and a tert-butyl carbamate moiety, makes it a valuable building block for the development of enantioselective drugs. Researchers and chemists frequently search for this compound due to its relevance in asymmetric synthesis and its role in creating bioactive molecules.

One of the key reasons for the growing interest in rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-ylcarbamate is its potential in drug discovery. The compound's stereochemistry, particularly the (1R,2R,3S,4S) configuration, allows for precise control over molecular interactions, which is critical in designing therapeutics with high efficacy and minimal side effects. Recent trends in the pharmaceutical industry highlight the demand for chiral intermediates like this, as they enable the synthesis of complex molecules such as protease inhibitors and kinase modulators.

From a synthetic perspective, the bicyclo[2.2.1]hept-5-ene scaffold in this compound offers remarkable rigidity and functional group versatility. This makes it an attractive candidate for cycloaddition reactions and other transformations commonly used in medicinal chemistry. The presence of the hydroxymethyl group further enhances its utility, allowing for derivatization into esters, ethers, or other functionalized products. Such flexibility aligns with current research trends focusing on modular synthesis and fragment-based drug design.

Another area where rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-ylcarbamate gains attention is in the field of green chemistry. With increasing emphasis on sustainable practices, chemists are exploring efficient catalytic methods to synthesize such chiral building blocks with minimal waste. The compound's tert-butyl carbamate group, for instance, can be selectively deprotected under mild conditions, reducing the need for harsh reagents. This aligns with the broader industry shift toward environmentally friendly processes.

In addition to its pharmaceutical applications, this compound is also studied for its potential in material science. The bicyclo[2.2.1]hept-5-ene core can serve as a precursor for polymers with unique thermal and mechanical properties. Researchers investigating high-performance materials often search for structurally rigid monomers like this to enhance polymer stability and functionality. This dual applicability in both life sciences and material science underscores its interdisciplinary importance.

For those sourcing rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-ylcarbamate, quality and purity are paramount. The compound's CAS No. 1932073-79-4 serves as a critical identifier for procurement, ensuring accurate specification and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its structural integrity, especially given the sensitivity of chiral compounds to stereochemical purity.

Looking ahead, the demand for rac-tert-butyl N-(1R,2R,3S,4S)-3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-ylcarbamate is expected to rise, driven by advancements in targeted drug delivery and personalized medicine. Its role as a chiral auxiliary or intermediate in API synthesis positions it as a compound of enduring relevance. As synthetic methodologies evolve, so too will the applications of this versatile molecule, solidifying its place in the toolkit of modern chemists and researchers.